Cas no 591234-14-9 (3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde)

3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde structure
591234-14-9 structure
Product Name:3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
CAS No:591234-14-9
MF:C5H3F3N2O
MW:164.085331201553
MDL:MFCD15976344
CID:2084056
PubChem ID:49886242
Update Time:2025-04-21

3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(trifluoromethyl)-1H-Pyrazole-3-carboxaldehyde
    • 5-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde
    • 3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
    • SCHEMBL5358469
    • DB-413272
    • SY038648
    • MFCD15976344
    • SCHEMBL21617981
    • D74174
    • 3-(trifluoromethyl)pyrazole-5-carbaldehyde
    • 591234-14-9
    • MFCD10697815
    • F8889-4123
    • AKOS002391227
    • AB60565
    • Z1198277991
    • STL414801
    • DTXSID60678845
    • CS-0080405
    • AKOS006305576
    • EN300-155242
    • ILVBFKAVWNSXGZ-UHFFFAOYSA-N
    • DTXCID60629594
    • 827-812-5
    • MDL: MFCD15976344
    • Inchi: 1S/C5H3F3N2O/c6-5(7,8)4-1-3(2-11)9-10-4/h1-2H,(H,9,10)
    • InChI Key: ILVBFKAVWNSXGZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C=O)=NN1)(F)F

Computed Properties

  • Exact Mass: 164.01974721g/mol
  • Monoisotopic Mass: 164.01974721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.8Ų

3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Pricemore >>

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abcr
AB552053-100 mg
3-(Trifluoromethyl)-1H-pyrazole-5-carbaldehyde; .
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€343.30 2022-03-24
abcr
AB552053-250 mg
3-(Trifluoromethyl)-1H-pyrazole-5-carbaldehyde; .
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€454.70 2022-03-24
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AB552053-500 mg
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€589.80 2022-03-24
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AB552053-1 g
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€787.20 2022-03-24
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